1-[4-Methyl-2-(phenylsulfanyl)-3-quinolinyl]-1-ethanone

• IUPAC Name: 1-(4-methyl-2-phenylsulfanylquinolin-3-yl)ethanone
• InChI: InChI=1S/C18H15NOS/c1-12-15-10-6-7-11-16(15)19-18(17(12)13(2)20)21-14-8-4-3-5-9-14/h3-11H,1-2H3
• InChI Key: NLLDELQZFRTPNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=CC=CC=C12)SC3=CC=CC=C3)C(=O)C
• Molecular Formula: C18H15NOS
• Molecular Weight: 293.4 g/mol

Description

1-[4-Methyl-2-(phenylsulfanyl)-3-quinolinyl]-1-ethanone, also known as MSQ, is a synthetic compound that has gained attention in the scientific community due to its potential applications in biomedical research.

Scientific Research Applications

Catalytic Behavior in Ethylene Reactivity

1-[4-Methyl-2-(phenylsulfanyl)-3-quinolinyl]-1-ethanone is utilized in synthesizing NNN tridentate ligands coordinated with iron(II) and cobalt(II) dichloride. These complexes exhibit significant catalytic activities for ethylene reactivity, including oligomerization and polymerization, with parameters such as elevated ethylene pressure enhancing activity (Sun et al., 2007).

Anticancer Properties

A derivative, 1-[4-(3H-pyrrolo[3,2-f]quinolin-9-ylamino)-phenyl]-ethanone hydrochloride, demonstrates potent antiproliferative activity. Its mechanisms include forming an intercalative complex with DNA, inhibiting DNA topoisomerase II, and blocking the cell cycle in the G(2)/M phase (Via et al., 2008).

Plant Growth Promoting Effects

Certain quinolinyl chalcones synthesized from similar precursors show effects on plant growth. These compounds have been tested on crops like Hibiscus, Mint, and Basil, indicating potential agricultural applications (Hassan et al., 2020).

Antimicrobial Activity

Various substituted 1,2,3-triazole derivatives synthesized from similar quinolone structures exhibit significant antimicrobial activity. These compounds are effective against a range of microbes, including resistant strains (Holla et al., 2005).

Antituberculosis and Cytotoxicity Studies

3-heteroarylthioquinoline derivatives, related in structure, show in vitro activity against Mycobacterium tuberculosis. Some compounds also exhibit no toxic effects against certain cell lines, suggesting potential in tuberculosis treatment (Chitra et al., 2011).